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Compound of Interest

Compound Name: Butyl cyanoacetate

Cat. No.: B1661982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for n-

butyl cyanoacetate. The information is intended to equip laboratory personnel with the

knowledge necessary to work with this chemical in a safe and responsible manner, minimizing

potential risks to health and the environment.

Chemical Identification and Physical Properties
n-Butyl cyanoacetate is a colorless liquid with a sharp, irritating odor. It is primarily used as an

intermediate in chemical synthesis, including in the pharmaceutical and polymer industries.

While sharing the same molecular formula, it is important to distinguish n-butyl cyanoacetate
from its isomer, tert-butyl cyanoacetate, as their physical and toxicological properties may

differ. This guide focuses primarily on the n-butyl isomer.

Table 1: Physical and Chemical Properties of n-Butyl Cyanoacetate
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Property Value Reference

CAS Number 5459-58-5 [1][2]

Molecular Formula C₇H₁₁NO₂ [1]

Molecular Weight 141.17 g/mol [1]

Appearance Colorless clear liquid [3]

Boiling Point 230.7 - 231.2 °C [3]

Melting Point -43 °C [4]

Flash Point 87 - 112 °C (closed cup) [1][4]

Density 0.993 - 1.001 g/cm³ at 25 °C [1][4]

Solubility in Water Immiscible [3][4]

Hazard Identification and Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products. The

classification for n-butyl cyanoacetate can vary slightly between suppliers, but a composite

classification based on available data is presented below.

Table 2: GHS Hazard Classification for n-Butyl Cyanoacetate

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation
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Note: Some suppliers may not list all of these classifications. It is crucial to consult the specific

Safety Data Sheet (SDS) for the product in use.

Signal Word: Warning

Hazard Pictograms:

alt text

Toxicological Data
Understanding the toxicity of a substance is fundamental to assessing its risk. The following

table summarizes the available acute toxicity data for n-butyl cyanoacetate.

Table 3: Acute Toxicity of n-Butyl Cyanoacetate

Test Species Route Value Reference

LD50 Rat Oral 4180 mg/kg [3]

LD50 Mouse Oral 6270 mg/kg [3]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population

after a specified test duration.

Experimental Protocols for Safety Assessment
The safety data presented in this guide are typically generated using standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure that data are reliable and

comparable across different laboratories and regulatory bodies.

Brief Overview of Relevant OECD Test Guidelines:

OECD Guideline 401 (Acute Oral Toxicity): This guideline, now largely replaced by

alternatives (TG 420, 423, and 425) to reduce animal testing, was used to determine the

LD50 value of a substance after a single oral dose. The test involves administering the
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substance to a group of rodents and observing them for a set period, typically 14 days, for

signs of toxicity and mortality.

OECD Guideline 402 (Acute Dermal Toxicity): This test evaluates the toxicity of a substance

following a single, 24-hour dermal application. The substance is applied to a shaved area of

the skin of animals (often rabbits or rats), and the animals are observed for 14 days for signs

of local and systemic toxicity.

OECD Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline assesses the

potential of a substance to cause skin irritation or corrosion. A small amount of the substance

is applied to the skin of a test animal (usually a rabbit) for a period of up to four hours. The

site is then observed for signs of erythema (redness) and edema (swelling) at specific

intervals.

OECD Guideline 405 (Acute Eye Irritation/Corrosion): This test is used to determine the

potential of a substance to cause eye irritation or damage. A single dose of the substance is

applied to one eye of an animal (typically a rabbit), with the other eye serving as a control.

The eyes are then examined for effects on the cornea, iris, and conjunctiva.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure a safe working environment.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE. However,

the following are generally recommended when handling n-butyl cyanoacetate:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

EN166 or OSHA's 29 CFR 1910.133.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin contact.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling

vapors, use a NIOSH-approved respirator with an organic vapor cartridge.
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Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Storage
Store in a cool, dry, and well-ventilated area away from sources of ignition and incompatible

substances such as strong bases and oxidizing agents.[3]

Keep containers tightly closed when not in use.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is essential.

First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give them 2-4 cupfuls of milk or water to drink. Seek immediate medical attention.[3]

Accidental Release Measures
Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.
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Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Do not allow the spilled material to enter drains or waterways.

Disposal Considerations
Dispose of waste n-butyl cyanoacetate and contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Consult with your institution's

environmental health and safety department for specific guidance.

Environmental Fate
There is limited publicly available data on the ecotoxicity and environmental fate of n-butyl
cyanoacetate. Safety data sheets often indicate that no information is available for aquatic

toxicity, persistence, and bioaccumulation.[4] However, given its immiscibility with water,

releases to aquatic environments should be avoided. Poly(butyl cyanoacrylate) is known to be

biodegradable, which is a property utilized in its application in drug delivery systems.[5]

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of n-butyl
cyanoacetate, from preparation to emergency response.
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Start: Handling Butyl Cyanoacetate

1. Preparation
- Review SDS

- Risk Assessment

Task Completed Safely Emergency Protocol Activated

2. Don PPE
- Safety Goggles

- Gloves
- Lab Coat

3. Use Engineering Controls
- Fume Hood

- Good Ventilation

4. Chemical Handling
- Avoid contact

- Keep container closed

Incident Occurs?

5. Storage
- Cool, dry, ventilated area
- Away from incompatibles

6. Waste Disposal
- Follow institutional protocols

No

Spill

Yes

Personal Exposure

Yes

Spill Response
- Evacuate & Ventilate

- Absorb with inert material

Administer First Aid
- Inhalation -> Fresh Air

- Skin/Eye -> Flush with Water
- Ingestion -> Do NOT induce vomiting

Click to download full resolution via product page

Caption: Workflow for the safe handling of butyl cyanoacetate.
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This guide is intended as a resource for trained professionals. Always consult the most up-to-

date Safety Data Sheet provided by the supplier and follow all institutional and regulatory

guidelines when working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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